Cas no 2196-14-7 (7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one)

• Product Name: 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
• CAS No: 2196-14-7
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00017694
• CID: 273219
• PubChem ID: 5282073
• Update Time: 2025-05-20

7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
• DIHYDROXYFLAVONE, 7,4'-
• 4',7-Dihydroxyflavone
• (7-HYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE)
• 4'.7-Dihydroxyflavone
• 4H-1-Benzopyran-4-one,7-hydroxy-2-(4-hydroxyphenyl)-
• 7,4'-Dihydroxyflavone
• DIHYDROXYFLAVONE, 7,4'-(RG)
• 7,4'-Dihydroxyflavanone
• FLAVONE,4',7-DIHYDROXY
• 7-Hydroxy-2-(4-hydroxyphenyl)chromen-4-one
• [ "" ]
• BRN 0224356
• LMPK12110035
• UNII-53ZZF57X0U
• MB00287
• FT-0634110
• KUMATAKENIN B
• PD001614
• 4H-1-Benzopyran-4-one, 7-hydroxy-2-(4-hydroxyphenyl)-
• FLAVONE, 4',7-DIHYDROXY-
• A815788
• HY-N2609
• 7, 4'-Dihydroxyflavone
• 7,4''-Dihydroxyflavone
• AKOS016012973
• BDBM50077323
• 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one #
• Q15410218
• 2196-14-7
• 53ZZF57X0U
• 7,4'-DHF
• CHEBI:29503
• 7,4'-DIHYDROXYL FLAVONE
• SPECTRUM1500721
• SR-05000002501-1
• MFCD00017694
• SR-05000002501
• 7,4-DIHYDROXYFLAVONE
• CS-0023012
• DIHYDROXYFLAVONE, 4',7-
• CHEMBL294878
• BRD-K50384076-001-01-9
• D85187
• Spectrum4_001280
• CCG-231475
• KBioGR_001900
• MS-23576
• DTXCID9098856
• SCHEMBL157723
• NCGC00096029-01
• DTXSID50176365
• 4�,7-Dihydroxyflavone
• 74'-Dihydroxyflavone
• ConMedNP.2052

• MDL： MFCD00017694
• Inchi： 1S/C15H10O4/c16-10-3-1-9(2-4-10)14-8-13(18)12-6-5-11(17)7-15(12)19-14/h1-8,16-17H
• InChI Key： LCAWNFIFMLXZPQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC1=2)O)=O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: nothing
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.443
• Melting Point: 315-316 ºC
• Boiling Point: 512.8°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.698
• PSA: 70.67000
• LogP: 2.87120
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD110113)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one

7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one: A Comprehensive Overview

7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one, with the CAS number 2196-14-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chromenone derivative has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The compound's unique structural features, including hydroxyl groups and a chromenone core, contribute to its multifaceted roles in chemical and biological processes.

The< strong>chromenone scaffold is a prominent structural motif in many naturally occurring and synthetic compounds, known for its stability and reactivity. In particular, the presence of hydroxyl groups at the 7-position and 4-position of the phenyl ring enhances the compound's interaction with biological targets. This makes 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the< strong>pharmacological properties of this compound. Research indicates that it exhibits antioxidant, anti-inflammatory, and antimicrobial activities. These properties are attributed to its ability to scavenge reactive oxygen species and modulate inflammatory pathways. The< strong>antioxidant activity is particularly noteworthy, as oxidative stress is implicated in various diseases, including neurodegenerative disorders and cancer.

In addition to its antioxidant properties, 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one has shown potential in< strong>anti-inflammatory treatments . Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a valuable candidate for developing novel anti-inflammatory drugs that could target chronic inflammatory conditions.

The< strong>antimicrobial activity of this compound has also been explored. Preliminary research suggests that it can inhibit the growth of various bacterial and fungal strains. This property is particularly relevant in the context of increasing antibiotic resistance, where new antimicrobial agents are urgently needed. The< strong>broad-spectrum antimicrobial activity of 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one makes it a promising candidate for further development in this area.

The< strong>biochemical mechanisms underlying the pharmacological effects of this compound are an area of active research. Studies have shown that it can interact with various enzymes and receptors involved in cellular signaling pathways. For instance, it has been found to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, it may interact with nuclear factor kappa B (NF-κB), a transcription factor crucial for inflammatory responses.

The< strong>synthetic pathways for producing 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one have also been optimized for efficiency and scalability. Various synthetic routes have been reported, involving condensation reactions between hydroxycoumarin derivatives and aromatic aldehydes. These methods allow for the production of high-purity compounds suitable for further pharmacological studies.

In conclusion, 7-Hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one, with CAS number 2196-14-7, is a versatile compound with significant potential in pharmaceutical applications. Its< strong>biochemical activities , including antioxidant, anti-inflammatory, and antimicrobial effects, make it a valuable candidate for drug development. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic potential in various diseases.